Cas no 2639392-07-5 (rac-tert-butyl (3R,4R)-4-(piperidin-4-yl)pyrrolidine-3-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-4-(piperidin-4-yl)pyrrolidine-3-carboxylate
• CAS No: 2639392-07-5
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5639289
• PubChem ID: 165898408
• Update Time: 2025-10-29

rac-tert-butyl (3R,4R)-4-(piperidin-4-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783182
• 2639392-07-5
• rac-tert-butyl (3R,4R)-4-(piperidin-4-yl)pyrrolidine-3-carboxylate

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)12-9-16-8-11(12)10-4-6-15-7-5-10/h10-12,15-16H,4-9H2,1-3H3/t11-,12+/m0/s1
• InChI Key： IJPKRFYMAQVKDH-NWDGAFQWSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CNC[C@H]1C1CCNCC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.4Ų

Additional information on rac-tert-butyl (3R,4R)-4-(piperidin-4-yl)pyrrolidine-3-carboxylate

Introduction to rac-tert-butyl (3R,4R)-4-(piperidin-4-yl)pyrrolidine-3-carboxylate

rac-tert-butyl (3R,4R)-4-(piperidin-4-yl)pyrrolidine-3-carboxylate, commonly referred to by its CAS number CAS No. 2639392-07-5, is a complex organic compound with significant applications in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique stereochemistry and structural features, making it a valuable tool in the development of novel therapeutic agents and advanced materials.

The molecular structure of rac-tert-butyl (3R,4R)-4-(piperidin-4-yl)pyrrolidine-3-carboxylate consists of a pyrrolidine ring system substituted with a tert-butyl group at the 3-position and a piperidin-4-yl group at the 4-position. The stereochemistry of the molecule is defined by the (3R,4R) configuration, which plays a crucial role in determining its physical properties and reactivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging cutting-edge techniques such as asymmetric catalysis and enantioselective reactions. These developments have significantly enhanced the scalability and cost-effectiveness of producing CAS No. 2639392-07-5, making it more accessible for large-scale applications in both academic and industrial settings.

In terms of applications, rac-tert-butyl (3R,4R)-4-(piperidin-4-yl)pyrrolidine-3-carboxylate has shown promising potential in drug discovery programs targeting various therapeutic areas. Its unique pharmacokinetic profile and bioavailability make it an attractive candidate for developing next-generation medications. Additionally, this compound has been explored for its role in materials science, particularly in the synthesis of advanced polymers and nanomaterials.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. Researchers have demonstrated that the (3R,4R) configuration confers optimal binding affinity to specific protein targets, thereby enhancing its efficacy as a drug candidate. Furthermore, ongoing investigations into its metabolic pathways and pharmacodynamics are providing valuable insights into its suitability for clinical applications.

The synthesis of CAS No. 2639392-07- has also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields and purity levels. These advancements underscore the commitment to sustainable practices within the chemical industry.

In conclusion, rac